Cas no 168414-96-8 (Phenol, 3,5-bis[(phenylthio)methyl]-)

• Product Name: Phenol, 3,5-bis[(phenylthio)methyl]-
• CAS No: 168414-96-8
• MF: C₂₀H₁₈OS₂
• MW: 338.486322879791
• CID: 1349270
• PubChem ID: 15505553
• Update Time: 2025-04-20

Phenol, 3,5-bis[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-bis[(phenylthio)methyl]-
• 3,5-bis(phenylsulfanylmethyl)phenol
• 3,5-Bis[(phenylsulfanyl)methyl]phenol
• DTXSID80573444
• 168414-96-8

• Inchi： 1S/C20H18OS2/c21-18-12-16(14-22-19-7-3-1-4-8-19)11-17(13-18)15-23-20-9-5-2-6-10-20/h1-13,21H,14-15H2
• InChI Key： OXVSLSACLOETKF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1C=C(C=C(CSC2C=CC=CC=2)C=1)O

Computed Properties

• Exact Mass: 338.08004
• Monoisotopic Mass: 338.07990754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 20.23